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Compound of Interest

Compound Name: Bromine-82

Cat. No.: B1211341 Get Quote

For researchers, scientists, and drug development professionals working with Bromine-82 (Br-

82), a comprehensive understanding of safety protocols and handling procedures is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe and effective use of this radionuclide in a

laboratory setting. Bromine-82 is a radioactive isotope of bromine that presents both chemical

and radiological hazards.

Radiological and Chemical Hazard Data
Bromine-82 is a beta (β⁻) and gamma (γ) emitter with a half-life of approximately 35.3 hours.

[1][2] The chemical hazards are those of elemental bromine, which is corrosive, toxic, and a

strong oxidizing agent.[3][4] Adherence to safety protocols for both radiation and chemical

handling is crucial.
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Property Value Citations

Half-life 35.3 hours [1][2]

Decay Mode β⁻ (Beta decay) [1][5]

Daughter Isotope Krypton-82 (Stable) [1]

Mean Beta Energy 0.14543 MeV [1]

Mean Photon (Gamma)

Energy
2.63892 MeV [1]

Chemical Hazards
Corrosive, Toxic, Strong

Oxidizer
[3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is necessary to protect against both the chemical and

radiological hazards of Bromine-82.

Primary Protection (Essential for all handling):

Disposable Nitrile or Neoprene Gloves: Double-gloving is recommended to protect against

chemical exposure and radioactive contamination.[4] Change gloves frequently, especially

if contamination is suspected.[6]

Full-Length Laboratory Coat: Worn closed with sleeves rolled down to protect skin and

clothing.[3][6]

Chemical Splash Goggles: To protect the eyes from chemical splashes and radioactive

aerosols.[4]

Closed-toe Shoes: To protect the feet from spills.[3][6]

Secondary Protection (Task-dependent):

Face Shield: Recommended when there is a higher risk of splashes of corrosive or

radioactive material.[4]
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Plastic or Acrylic Shielding: Use as a barrier to block beta particles. Low atomic weight

materials are essential to minimize the production of Bremsstrahlung X-rays.[7][8][9]

Lead Shielding: Necessary for reducing exposure to gamma radiation. The thickness will

depend on the activity of the Bromine-82 being handled.[7][10]

Dosimetry Badges (Body and Ring): To monitor radiation exposure. Ring dosimeters

should be worn under gloves when handling sources.[6]

Operational Plans: Safe Handling and Experimental
Protocols
The principle of ALARA (As Low As Reasonably Achievable) must be strictly followed to

minimize radiation exposure.[11][12][13] This involves minimizing the time of exposure,

maximizing the distance from the radioactive source, and using appropriate shielding.[11][12]

[13]

General Safe Handling Workflow
All work with open sources of Bromine-82 must be conducted in a designated radioactive

materials laboratory, within a certified laboratory chemical fume hood.[3][14]
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare designated work area in fume hood
(absorbent paper, shielding)

Gather all necessary materials

Retrieve Br-82 from shielded container

Perform experimental procedure
(e.g., radiolabeling)

Monitor for contamination frequently

Place liquid and solid radioactive waste
in designated shielded containers

Decontaminate work area and equipment

Survey work area, hands, and clothing
for contamination

Doff PPE and dispose of in
radioactive waste
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Caption: Workflow for Safe Handling of Bromine-82.
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Experimental Protocol: Radiolabeling of a Biomolecule
This is a generalized protocol and must be adapted to the specific biomolecule and reaction

conditions.

Preparation:

Don all required PPE (double gloves, lab coat, safety goggles).

Set up the work area in a fume hood with absorbent paper and appropriate beta and

gamma shielding.

Prepare a reaction vial containing the biomolecule to be labeled in a suitable buffer.

Radiolabeling Reaction:

Using remote handling tools (e.g., tongs), transfer the required activity of Bromine-82
(typically as K⁸²Br or Na⁸²Br) from its stock vial to the reaction vial.

Initiate the labeling reaction (this may involve the addition of other reagents).

Allow the reaction to proceed for the predetermined time at the specified temperature.

Quenching and Purification:

Quench the reaction by adding a suitable reagent.

Purify the radiolabeled biomolecule from unreacted Bromine-82 and other reactants using

an appropriate method (e.g., size exclusion chromatography, HPLC). All purification

equipment should be within a shielded area.

Post-Procedure:

Measure the radioactivity of the purified product to determine the radiochemical yield.

Dispose of all radioactive waste according to the disposal plan.

Thoroughly decontaminate all equipment and the work area.
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Perform a final survey of the work area and personnel for contamination.

Personal Protective Equipment and Hazard
Mitigation
The selection of PPE is directly related to mitigating the specific hazards of Bromine-82.

Hazards of Bromine-82

Personal Protective Equipment

Chemical Hazard
(Corrosive, Toxic)

Double Gloves
(Nitrile/Neoprene)Lab Coat Splash GogglesFace Shield

Radiological Hazard

Beta (β⁻) Radiation Gamma (γ) Radiation

Contamination
Prevention

Contamination
Prevention

Contamination
Prevention

Acrylic/Plastic Shield Lead Shield

Click to download full resolution via product page

Caption: Relationship between PPE and Bromine-82 Hazards.

Disposal Plan
Radioactive waste containing Bromine-82 must be segregated and managed according to

institutional and regulatory guidelines.

Segregation:

Solid Waste: Contaminated gloves, absorbent paper, vials, etc., should be placed in a

designated, clearly labeled, and shielded radioactive waste container.
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Liquid Waste: Aqueous and organic radioactive waste must be collected in separate,

labeled, and compatible containers.[4] Bromine-containing waste should not be mixed with

incompatible materials such as reducing agents, alkali metals, or powdered metals.[4]

Sharps Waste: Contaminated needles and other sharps must be placed in a designated

radioactive sharps container.

Storage and Decay:

Due to its relatively short half-life, Bromine-82 waste can be stored for decay. A general

rule is to store for at least 10 half-lives (approximately 15 days for Br-82) to allow the

radioactivity to decay to background levels.

Waste containers must be shielded and stored in a secure, designated radioactive waste

storage area.

Final Disposal:

After sufficient decay, the waste may be disposed of as chemical waste, following

appropriate procedures for bromine-containing waste (e.g., neutralization with a reducing

agent like sodium thiosulfate).[15]

Always conduct a final radiation survey of the waste to confirm it is at background levels

before disposal as chemical waste.

Consult with your institution's Radiation Safety Officer (RSO) or Environmental Health and

Safety (EHS) department for specific disposal protocols.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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